1-(2-benzyl-4-cyclopropylpiperazin-1-yl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-benzyl-4-cyclopropylpiperazin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C16H22N2O and its molecular weight is 258.365. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis and characterization of similar compounds have been extensively studied, aiming to develop efficient methods for creating substances with potential pharmacological activities. For instance, research on the synthesis of histamine H(3) receptor antagonists showcases the strategic manipulation of molecule stereochemistry and the development of nonextractive reaction workups for key intermediates, highlighting the complexity and innovation in synthetic organic chemistry (Pippel et al., 2010).
Pharmacological Exploration
- Compounds containing benzylpiperazine structures have been investigated for their affinity at dopamine receptors, revealing their potential as neuroleptic agents, demonstrating the ongoing interest in benzylpiperazine derivatives for developing new therapeutic agents (Zhao et al., 2002).
Electrochemical Applications
- The electrochemical synthesis of phenylpiperazine derivatives has been explored, offering environmentally friendly and efficient methodologies for producing new chemical entities. This research underlines the potential of electrochemical approaches in organic synthesis, contributing to greener chemistry practices (Nematollahi & Amani, 2011).
Molecular Interactions and Mechanisms
- Understanding the interactions and metabolic pathways of similar compounds provides insights into their biological activities and potential therapeutic applications. Studies on metabolites of pharmaceuticals shed light on cytochrome P450-mediated transformations, essential for drug development and safety evaluations (Rehmel et al., 2006).
Chemical Reactions and Novel Syntheses
- Research on new reactions and synthetic pathways continues to be a cornerstone of chemical and pharmaceutical sciences. Investigations into phosphine-catalyzed reactions, for instance, demonstrate innovative approaches to constructing complex molecules, contributing to the advancement of synthetic methodologies (Zhang et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been known to target various cellular structures and proteins .
Mode of Action
Similar compounds have been known to interact with their targets through various mechanisms such as electrophilic aromatic substitution .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways .
Pharmacokinetics
Similar compounds have been known to have various adme properties .
Result of Action
Similar compounds have been known to have various molecular and cellular effects .
Action Environment
Similar compounds have been known to be influenced by various environmental factors .
Safety and Hazards
Properties
IUPAC Name |
1-(2-benzyl-4-cyclopropylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c1-13(19)18-10-9-17(15-7-8-15)12-16(18)11-14-5-3-2-4-6-14/h2-6,15-16H,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSFKKULVGIKVQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1CC2=CC=CC=C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.